Cas no 1805748-32-6 (Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate)

• Product Name: Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate
• CAS No: 1805748-32-6
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5008513
• Update Time: 2025-05-24

Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate

• Inchi： 1S/C13H15ClO3/c1-8-10(7-12(16)17-3)5-4-6-11(8)13(14)9(2)15/h4-6,13H,7H2,1-3H3
• InChI Key： QMIZAFOKNZBIPU-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(CC(=O)OC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate

Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate: A Comprehensive Overview

Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate, identified by the CAS number 1805748-32-6, is a compound of significant interest in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. The molecule consists of a methyl group attached to a phenyl ring, which is further substituted with a 3-(1-chloro-2-oxopropyl) and a 2-methyl group. This combination of functional groups imparts distinctive chemical and physical characteristics to the compound.

Recent studies have highlighted the importance of understanding the synthesis and properties of Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate. Researchers have explored its synthesis through various methods, including nucleophilic substitution and esterification reactions. These methods have been optimized to achieve high yields and purity, making the compound more accessible for further research and industrial applications.

The structural features of this compound, particularly the presence of a chlorinated propionyl group, have been studied in relation to its reactivity and stability. Experimental data indicate that the chlorinated group enhances the compound's ability to participate in nucleophilic reactions, making it a valuable intermediate in organic synthesis. Additionally, the methyl ester group contributes to the compound's solubility in organic solvents, facilitating its use in various chemical processes.

One of the most promising applications of Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate lies in its potential as an intermediate in pharmaceutical chemistry. Recent research has demonstrated its role in the synthesis of bioactive molecules, including those with anti-inflammatory and antioxidant properties. These findings underscore the importance of this compound in drug discovery and development.

Moreover, the compound has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has been explored, leading to novel materials with improved mechanical and thermal properties. This versatility further highlights the significance of Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate in modern material innovation.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental safety. However, further research is required to fully understand its ecological implications.

The CAS number 1805748-32-6 serves as a unique identifier for this compound within chemical databases, ensuring accurate referencing and retrieval of information across global scientific communities. This standardization is crucial for maintaining consistency in research and industrial applications.

In conclusion, Methyl 3-(1-chloro-2-oxopropyl)-2-methylphenylacetate (CAS No. 1805748-32-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential uses make it a subject of ongoing research interest. As advancements continue to be made in synthetic methodologies and application development, this compound is poised to play an increasingly important role in both academic and industrial settings.